3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C21H16N2O3/c1-14-4-10-19-18(13-14)23-21(26-19)15-5-7-16(8-6-15)22-20(24)11-9-17-3-2-12-25-17/h2-13H,1H3,(H,22,24)/b11-9+
• InChI Key: SNGRXQFNWSESGF-PKNBQFBNSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)C=CC4=CC=CO4
• Isomeric SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)/C=C/C4=CC=CO4
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol

Description

3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide, also known as FMBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medical research and drug development.

Mechanism of Action

The mechanism of action of 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been shown to inhibit the activity of protein kinase C, which is involved in cell growth and differentiation. It has also been found to inhibit the activation of nuclear factor kappa B, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been found to exhibit various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and anti-angiogenic activity. It has also been shown to modulate the activity of various enzymes and proteins involved in cell signaling and metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide for lab experiments is its high purity and stability, which makes it easy to handle and store. It also exhibits potent activity at low concentrations, which makes it cost-effective for research purposes. However, one of the limitations of 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide. One potential direction is the optimization of its synthesis method to improve yield and purity. Another direction is the exploration of its potential applications in drug development, particularly for cancer and neurodegenerative diseases. Further studies are also needed to fully understand its mechanism of action and potential side effects.
In conclusion, 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide is a synthetic compound with promising applications in various scientific research fields. Its synthesis method has been optimized to achieve high purity and yield, and it exhibits potent activity in cancer research, neuroprotection, and antimicrobial activity. Further research is needed to fully understand its mechanism of action and potential applications in drug development.

Synthesis Methods

The synthesis of 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide involves the reaction of 5-methyl-1,3-benzoxazole-2-amine with 4-(2-furyl)-3-buten-2-one in the presence of a base catalyst. The resulting product is then subjected to acrylation to yield 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide. This method has been optimized to achieve a high yield of 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide with high purity.

Scientific Research Applications

3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has shown promising results in various scientific research applications, including cancer research, neuroprotection, and antimicrobial activity. In cancer research, 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroprotection, 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been shown to protect against oxidative stress and reduce inflammation in the brain. In antimicrobial activity, 3-(2-furyl)-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acrylamide has been found to exhibit potent activity against various bacterial and fungal strains.